Cas no 2034530-69-1 (N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide)

• Product Name: N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide
• CAS No: 2034530-69-1
• MF: C₁₅H₂₆N₂OS
• MW: 282.444742679596
• CID: 5552678
• Update Time: 2025-08-02

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C15H26N2OS/c18-15(13-1-2-13)16-11-12-3-7-17(8-4-12)14-5-9-19-10-6-14/h12-14H,1-11H2,(H,16,18)
• InChI Key： ORRBZCILEXSDEC-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3CCSCC3)CC2)=O)CC1

Additional information on N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide: A Comprehensive Overview

The compound CAS No 2034530-69-1, also known as N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide, is a highly specialized chemical entity with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Recent studies have highlighted the importance of thian and piperidine moieties in organic synthesis. The integration of these groups into the molecule creates a versatile platform for exploring novel chemical reactions and biological activities. Researchers have demonstrated that the presence of the cyclopropane ring enhances the compound's stability and reactivity, making it a valuable substrate for further modifications.

In terms of synthesis, the preparation of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps, such as the formation of the thian ring and the coupling reactions involving the piperidine moiety.

The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography. These studies have provided detailed insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

From a pharmacological perspective, CAS No 2034530-69-1 has shown potential as a modulator of various biological targets. Preclinical studies suggest that it may exhibit activity against certain enzymes and receptors, making it a candidate for further drug development. However, extensive testing is required to validate its efficacy and safety profiles.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and advanced materials. Researchers are investigating its potential as a component in semiconductors and optoelectronic devices.

The synthesis and characterization of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]cyclopropanecarboxamide represent a significant advancement in organic chemistry. Its structural complexity and functional versatility make it an invaluable tool for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.